Cas no 106310-92-3 (Hexane, 1,6-diisocyanato-2,5-dimethyl-)

• Product Name: Hexane, 1,6-diisocyanato-2,5-dimethyl-
• CAS No: 106310-92-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 1175467
• PubChem ID: 22096605
• Update Time: 2025-04-20

Hexane, 1,6-diisocyanato-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1,6-diisocyanato-2,5-dimethyl-
• 1,6-diisocyanato-2,5-dimethylhexane
• DTXSID10622393
• SCHEMBL3234240
• 106310-92-3

• Inchi： 1S/C10H16N2O2/c1-9(5-11-7-13)3-4-10(2)6-12-8-14/h9-10H,3-6H2,1-2H3
• InChI Key： HWHSCZHXWXLWPB-UHFFFAOYSA-N
• SMILES： O=C=NCC(C)CCC(C)CN=C=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.86000
• LogP: 1.71040